Cas no 50-11-3 (Metharbital)

Metharbital structure
Metharbital structure
Product Name:Metharbital
CAS No:50-11-3
MF:C9H14N2O3
MW:198.219062328339
CID:368999
PubChem ID:4099
Update Time:2025-04-19

Metharbital Chemical and Physical Properties

Names and Identifiers

    • Metharbital
    • Metharbitone
    • Methylbarbital
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-methyl-
    • METHARBITALCONTROLLED SUBSTANCE CIII, USP STANDARD
    • 1-methyl-5,5-diethylbarbituric acid
    • 5,5-Diaethyl-1-methyl-2,4,6-trioxo-hexahydropyrimidin
    • 5,5-Diethyl-1-methylbarbitursaeure
    • 5,5-diethyl-N-methyl-barbituric acid
    • Endiemal
    • Endiemalum
    • Gemonil
    • Metabarbital
    • Methabarbital
    • Metharbutal
    • N-Methylbarbital
    • Gemonil (TN)
    • 02OS7K758T
    • D01382
    • Metarbital
    • NSC 27156
    • N03AA30
    • METHARBITAL [ORANGE BOOK]
    • 5,5-Diethyl-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 5-24-09-00144 (Beilstein Handbook Reference)
    • DTXCID103280
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-diethyl-1-methyl-
    • METHARBITAL [VANDF]
    • CHEMBL450
    • VOK
    • Metarbitale [DCIT]
    • Metharbitalum
    • Sch 412
    • 5,5-Diethyl-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione #
    • 5,5-diethyl-1-methylpyrimidine-2,4,6(1H,3H,5H)-trione
    • NS00016843
    • AN 23
    • 1-Methyl-5,5-diethyl barbituric acid
    • Metharbital (USP:INN:BAN:JAN)
    • Metarbitale
    • Methabarbitone
    • NSC-27156
    • DB00463
    • 2,6(1H,3H,5H)-Pyrimidinetrione, 5,5-diethyl-1-methyl-
    • METHARBITAL [WHO-DD]
    • UNII-02OS7K758T
    • FWJKNZONDWOGMI-UHFFFAOYSA-N
    • 5,5-diethyl-6-hydroxy-3-methyl-2,3,4,5-tetrahydropyrimidine-2,4-dione
    • METHARBITAL [MI]
    • 5,5-Diethyl-1-methyl-2,4,6-trioxo-hexahydropyrimidine
    • Barbituric acid, 5,5-diethyl-1-methyl-
    • Metharbital [USP:INN:BAN:JAN]
    • METHARBITAL (MART.)
    • Metarbital (INN-Spanish)
    • NCGC00181148-01
    • Barbituric acid,5-diethyl-1-methyl-
    • METHARBITAL [INN]
    • Q1176294
    • WLN: T6VMVNV FHJ D1 F2 F2
    • Metarbital [INN-Spanish]
    • Gemonit
    • GTPL7230
    • 50-11-3
    • FT-0692647
    • NSC27156
    • SCHEMBL78867
    • 5,5-Diethyl-1-methylbarbituric acid
    • CHEBI:31827
    • Tox21_112752
    • Metharbital (JAN/INN)
    • METHARBITAL [JAN]
    • Metharbitalum (INN-Latin)
    • DTXSID6023280
    • BRN 0184688
    • Methylbarbital (1.0mg/ml in Acetonitrile)
    • SCHEMBL22556220
    • METHARBITAL CIII (200 MG)
    • 1-Methylbarbital
    • Metharbital ciii
    • EINECS 200-011-2
    • AKOS006239548
    • CAS-50-11-3
    • Metharbital 1.0 mg/ml in Methanol
    • 5,5-diethyl-1-methyl-1,3-diazinane-2,4,6-trione
    • Metharbitalum [INN-Latin]
    • methobarbitone
    • METHARBITAL [MART.]
    • pyrimidine-2,4,6(1H,3H,5H)-trione, 5,5-diethyl-1-methyl-
    • BRD-K88143662-001-01-5
    • Inchi： 1S/C9H14N2O3/c1-4-9(5-2)6(12)10-8(14)11(3)7(9)13/h4-5H2,1-3H3,(H,10,12,14)
    • InChI Key： FWJKNZONDWOGMI-UHFFFAOYSA-N
    • SMILES： O=C1C(C(NC(N1C)=O)=O)(CC)CC

Computed Properties

  • Exact Mass: 198.10000
  • Monoisotopic Mass: 198.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • Color/Form: No date available
  • Density: 1.2119 (rough estimate)
  • Melting Point: 155°
  • Boiling Point: 335.53°C (rough estimate)
  • Flash Point: 136.4°C
  • Refractive Index: 1.4922 (estimate)
  • PSA: 66.48000
  • LogP: 0.76770
  • pka: 8.45: Fox, Shugar, Bull. Soc. Chim. Belg. 61, 44 (1952)
  • Vapor Pressure: No date available

Metharbital Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 3249
  • Safety Instruction： H303+H313+H333
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Safety Term：6.1(b)
  • Packing Group：III
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Metharbital Customs Data

  • HS CODE：2933540000
  • Customs Data：

    China Customs Code:

    2933540000

    Overview:

    2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

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